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Compound of Interest

Compound Name: MP470 hydrochloride

Cat. No.: B10800936

Get Quote

Dual-Mechanism Targeting: Receptor Tyrosine Kinase Inhibition & DNA Repair Suppression[1]

Executive Summary
MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (TKI) with a unique

pharmacological profile that distinguishes it from first-generation TKIs like imatinib.[1] While it

effectively targets c-Kit, PDGFR, and Flt3, its critical value in drug development lies in its

secondary mechanism: the suppression of RAD51, a key protein in Homologous

Recombination (HR) DNA repair.[2]

This guide provides a technical roadmap for researchers utilizing MP470. It moves beyond

basic characterization to focus on the compound's application as a chemosensitizer and

radiosensitizer, detailing the protocols required to validate its dual mechanism of action.

Molecular Pharmacology & Mechanism of Action[3]
The Dual-Targeting Axis
MP470 operates on two distinct biological axes.[1] This duality is essential for experimental

design; treating it solely as a proliferation inhibitor (TKI) misses its potential to overcome drug

resistance.[1]
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The Proliferation Axis (RTK Inhibition): MP470 acts as an ATP-competitive inhibitor against

mutant forms of c-Kit (e.g., D816H), PDGFR

, and Flt3.[1][2] This blockade shuts down downstream PI3K/AKT and RAS/MAPK pathways,
reducing cellular proliferation.

The Sensitization Axis (RAD51 Suppression): Unlike standard TKIs, MP470 downregulates

the expression of RAD51. RAD51 is the recombinase essential for repairing DNA double-

strand breaks (DSBs) via Homologous Recombination.[1] By depleting RAD51, MP470

prevents cancer cells from repairing the DNA damage induced by cytotoxic agents (e.g.,

cisplatin, etoposide) or ionizing radiation.[2]

Signaling Pathway Visualization
The following diagram illustrates the convergence of RTK inhibition and DNA repair disruption.
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Figure 1: MP470 inhibits RTK signaling (left) and suppresses RAD51-mediated DNA repair

(right), sensitizing cells to DNA damage.[1]

Preclinical Data Profile
Kinase Selectivity & Potency
MP470 is particularly potent against resistance-driving mutations.[1] The table below

summarizes key IC50 values derived from cell-free kinase assays and cellular proliferation
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assays.

Target Kinase Mutation / Context IC50 (nM) Clinical Relevance

c-Kit D816H 10
Systemic

Mastocytosis, GIST

c-Kit V560G 34 GIST (Exon 11)

PDGFR V561D 40 GIST, Glioblastoma

Flt3 D835Y 81
Acute Myeloid

Leukemia (AML)

c-Kit D816V 950
Mastocytosis

(Resistant to Imatinib)

Technical Insight: Note the differential potency between c-Kit D816H (10 nM) and D816V (950

nM). While MP470 is active against D816V, significantly higher concentrations are required

compared to other mutants.[2]

Experimental Protocols
Solubility & Stock Preparation
MP470 is a hydrophobic carbothioamide.[1] Proper handling is critical to prevent precipitation,

which leads to erratic IC50 data.[2]

Molecular Weight: 447.51 g/mol [1][3]

Solvent: Dimethyl Sulfoxide (DMSO)[1][4]

Storage: -20°C (Stock), -80°C (Long-term)
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Preparation Protocol:

Weighing: Weigh MP470 hydrochloride powder in an antistatic environment.

Dissolution: Add anhydrous DMSO to achieve a 50 mM stock concentration. Vortex

vigorously for 1 minute.[1] If particles persist, sonicate in a water bath at 37°C for 5-10

minutes.

Aliquot: Divide into single-use aliquots (e.g., 50

L) to avoid freeze-thaw cycles.

Working Solution: Dilute the DMSO stock into culture medium immediately prior to use.

Critical Rule: Keep final DMSO concentration

(v/v) to avoid solvent toxicity.[1][5][6]

Visual Check: Inspect for "crashing out" (cloudiness) upon addition to media.[1] If

observed, reduce stock concentration or use an intermediate dilution step.

RAD51 Suppression Assay (Western Blot)
To validate the "Sensitization Axis," you must demonstrate RAD51 downregulation.

Workflow:

Seeding: Seed cancer cells (e.g., PC-3, H1299, or GIST-882) at

cells/well in 6-well plates.

Treatment:

Control: 0.1% DMSO.[1][5]

MP470: 5

M and 10

M.[1]
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Duration: Incubate for 24 to 48 hours.[1] (RAD51 reduction is time-dependent and often

requires >24h).[1]

Lysis: Use RIPA buffer supplemented with protease/phosphatase inhibitors.[1]

Optional: Perform nuclear fractionation if total protein levels are ambiguous, as RAD51

functions in the nucleus.[2]

Blotting:

Primary Antibody: Anti-RAD51 (1:1000).[1]

Loading Control: Anti-

-Actin or Anti-Lamin B1 (if nuclear fraction).[1]

Result Interpretation: A successful assay should show a dose-dependent decrease in RAD51

band intensity by >50% at 10

M.[1]

Synergy Assessment Workflow
The following Graphviz diagram outlines the decision logic for testing MP470 in combination

with chemotherapy (e.g., Cisplatin).
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Figure 2: Experimental workflow for validating synergistic effects using the Combination Index

(CI) method.

Therapeutic Synergy & Resistance
MP470 is most effective when positioned to reverse resistance.[1]

Platinum Resistance: In Small Cell Lung Cancer (SCLC) or Ovarian Cancer, cells often

upregulate DNA repair mechanisms to survive cisplatin therapy. MP470's suppression of

RAD51 re-sensitizes these cells.[1][7]

Radiation Therapy: Ionizing radiation kills cells by inducing DSBs.[1] Pre-treatment with

MP470 (24h prior to radiation) prevents the resolution of these breaks, significantly lowering

the survival fraction in clonogenic assays.

Authoritative Note on Dosing: In in vivo xenograft models (e.g., LNCaP or H1299), typical

effective doses range from 10 mg/kg to 50 mg/kg (IP or Oral), often formulated in a lipid-based

vehicle (e.g., PEG300/Tween80) due to low aqueous solubility.[1][2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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